Cas no 1384264-50-9 (5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride)

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride is a fluorinated organic compound featuring a benzofuran core with a trifluoromethyl substituent and an amine functional group, rendered as its hydrochloride salt for enhanced stability and solubility. The trifluoromethyl group imparts electron-withdrawing properties, influencing reactivity and binding affinity, making it valuable in medicinal chemistry and pharmaceutical research. The dihydrobenzofuran scaffold contributes to structural rigidity, potentially improving selectivity in biological interactions. This compound is particularly useful as a synthetic intermediate or building block for the development of bioactive molecules, including CNS-targeting agents. Its hydrochloride form ensures consistent handling and storage characteristics, facilitating laboratory and industrial applications.

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride structure

1384264-50-9 structure

Product Name:5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride

CAS No:1384264-50-9

MF:C₉H₉ClF₃NO

MW:239.62207198143

CID:4937927

Update Time:2025-06-08

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride
- 5-(TRIFLUOROMETHYL)-2,3-DIHYDROBENZOFURAN-3-AMINE HCL
- Inchi： 1S/C9H8F3NO.ClH/c10-9(11,12)5-1-2-8-6(3-5)7(13)4-14-8;/h1-3,7H,4,13H2;1H
- InChI Key： PLSOBXBCONRYIT-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=CC2=C(C=1)C(CO2)N)(F)F

Computed Properties

Exact Mass: 239.0324761 g/mol
Monoisotopic Mass: 239.0324761 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
Molecular Weight: 239.62

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019099816-1g	5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride	1384264-50-9	97%	1g	731.38 USD	2021-06-17
Chemenu	CM501642-1g	5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-aminehydrochloride	1384264-50-9	97%	1g	$702	2023-02-18

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Additional information on 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride: A Comprehensive Overview

5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride, also known by its CAS number 1384264-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are heterocyclic aromatic compounds with a fused benzene and furan ring system. The trifluoromethyl group attached at the 5-position of the benzofuran ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzofuran derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. The hydrochloride salt form is often preferred for its enhanced solubility and stability, which are critical for its use in pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as a drug candidate. Studies have shown that 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, it has been demonstrated to interact with key enzymes involved in inflammation and oxidative stress, suggesting its potential utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The trifluoromethyl group imparts fluorophilic properties, making it a candidate for use in fluoropolymer synthesis. Recent research has explored its role as a building block for advanced materials with tailored electronic and mechanical properties.

The structural uniqueness of 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride also makes it an attractive molecule for mechanistic studies in organic chemistry. Its reactivity under various conditions provides insights into the behavior of similar heterocyclic systems, contributing to the broader understanding of chemical reactivity.

In conclusion, 5-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride, CAS number 1384264-50-9, is a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly yield further discoveries that advance both basic science and applied technologies.